N-(heptan-4-yl)benzo[d][1,3]dioxole-5-carboxamide

Specification

• Description: N-(Heptan-4-yl)benzo[D][1, 3]dioxole-5-carboxamide, also known as N-allyl-3, 4-(methylenedioxy)-benzamide or N-(prop-2-en-1-yl)-1, 3-benzodioxole-5-carboxamide, belongs to the class of organic compounds known as benzodioxoles. These are organic compounds containing a benzene ring fused to either isomers of dioxole. Dioxole is a five-membered unsaturated ring of two oxygen atoms and three carbon atoms. N-(Heptan-4-yl)benzo[D][1, 3]dioxole-5-carboxamide is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, N-(heptan-4-yl)benzo[D][1, 3]dioxole-5-carboxamide is primarily located in the membrane (predicted from logP). N-(Heptan-4-yl)benzo[D][1, 3]dioxole-5-carboxamide has a meaty and savory taste.
• CAS No.: 745047-51-2
• Molecular Formula: C15H21NO3
• Molecular Weight: 263.33 g/mol
• IUPAC Name: N-heptan-4-yl-1,3-benzodioxole-5-carboxamide
• Standard InChI: InChI=1S/C15H21NO3/c1-3-5-12(6-4-2)16-15(17)11-7-8-13-14(9-11)19-10-18-13/h7-9,12H,3-6,10H2,1-2H3,(H,16,17)
• Standard InChI Key: YOBNUUGTIXQSPD-UHFFFAOYSA-N
• SMILES: CCCC(CCC)NC(=O)C1=CC2=C(C=C1)OCO2
• Canonical SMILES: CCCC(CCC)NC(=O)C1=CC2=C(C=C1)OCO2